Cas no 2680860-74-4 (4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid)
4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28281451
- 4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid
- 2680860-74-4
- 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid
-
- Inchi: 1S/C14H17NO4/c1-3-8-19-14(18)15-10(2)9-11-4-6-12(7-5-11)13(16)17/h3-7,10H,1,8-9H2,2H3,(H,15,18)(H,16,17)
- InChI Key: AHNRHPYNIPDQIQ-UHFFFAOYSA-N
- SMILES: O(CC=C)C(NC(C)CC1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 263.11575802g/mol
- Monoisotopic Mass: 263.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 75.6Ų
4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28281451-1g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 1g |
$1214.0 | 2023-09-09 | ||
| Enamine | EN300-28281451-5g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 5g |
$3520.0 | 2023-09-09 | ||
| Enamine | EN300-28281451-10g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 10g |
$5221.0 | 2023-09-09 | ||
| Enamine | EN300-28281451-0.05g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28281451-0.1g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28281451-0.25g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28281451-0.5g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28281451-1.0g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28281451-2.5g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28281451-5.0g |
4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid |
2680860-74-4 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid
Introduction to 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid (CAS No. 2680860-74-4)
4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680860-74-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its complex structural features that include an amide linkage and an aliphatic side chain. The unique arrangement of functional groups in its molecular structure imparts distinct chemical properties, making it a promising candidate for various applications in drug development and molecular research.
The structural motif of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid consists of a benzoic acid core substituted with a propyl chain that carries an amide group, further modified by an ethylene glycol moiety. This intricate architecture suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. The presence of both polar and nonpolar regions in its structure enhances its solubility and bioavailability, factors that are essential for pharmaceutical applications.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and reduced toxicity. 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid has emerged as a compound of interest due to its potential pharmacological properties. Studies have indicated that derivatives of benzoic acid exhibit diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. The specific modifications in the structure of this compound may contribute to its ability to interact with biological systems in novel ways.
One of the most compelling aspects of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid is its potential as a scaffold for drug design. The combination of a benzoic acid core with an amide-linked aliphatic chain provides a versatile platform for further chemical modifications. Researchers have explored various strategies to optimize its pharmacokinetic and pharmacodynamic profiles, including derivatization to enhance binding affinity or improve metabolic stability. These efforts align with the broader goal of developing next-generation therapeutics that are more effective and safer.
The compound's unique structural features also make it valuable for mechanistic studies in biochemistry. The amide group can serve as a probe for understanding enzyme-substrate interactions, while the benzoic acid moiety provides a stable aromatic core for structural analysis. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been employed to elucidate the three-dimensional structure of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid and its derivatives. These studies have provided insights into how the compound interacts with biological targets at the molecular level.
Recent advancements in computational chemistry have further enhanced the understanding of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid's properties. Molecular docking simulations and quantum mechanical calculations have been used to predict binding affinities and identify potential binding sites on biological targets. These computational approaches complement experimental studies by providing rapid screening of virtual libraries of compounds. The integration of experimental and computational data has accelerated the discovery process, leading to more efficient development of novel bioactive molecules.
The pharmaceutical industry has shown particular interest in 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid due to its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management, two areas where benzoic acid derivatives have shown promise. The compound's ability to modulate inflammatory pathways may make it useful in treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its antioxidant properties could contribute to neuroprotective therapies aimed at preventing or mitigating neurodegenerative conditions.
Another area where 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid holds promise is in oncology research. Benzoic acid derivatives have been investigated for their potential role in cancer chemoprevention and treatment due to their ability to inhibit key enzymes involved in cell proliferation and survival. The unique structural features of this compound may enable it to selectively target cancer cells while sparing healthy tissues. Further research is needed to fully elucidate its mechanisms of action and assess its potential as an anticancer agent.
The synthesis of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid presents both challenges and opportunities for synthetic chemists. The complex architecture requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular framework efficiently. Advances in synthetic chemistry continue to facilitate the production of complex organic molecules like this one, enabling broader exploration of their biological potential.
In conclusion, 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid (CAS No. 2680860-74-4) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and safety profiles. Ongoing studies are expanding our understanding of its biological activities and mechanisms of action, paving the way for new treatments targeting various diseases. As research continues to uncover the full potential of this compound, it is poised to play an important role in future advancements in medicine.
2680860-74-4 (4-(2-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)